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Solubility Data of Avotaciclib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Molecular
. - . Source | Catalog
Salt Form Weight Solubility in DMSO Purity
Number
(g/mol)
Avotaciclib (free 281.28 [1] Not explicitly stated N/A DrugBank:DB16652
base) [1]
Avotaciclib 317.73 [2] "May dissolve in >98% InvivoChem: V77223
hydrochloride DMSOQO" (specific [2]
concentration not
provided)
Avotaciclib 390.66 [3] 4 mg/mL (10.23 mM) 99.01% Selleckchem: N/A [3]
trihydrochloride
Avotaciclib sulfate 379.35 [4] "May dissolve in Information PeptideDB: N/A [4]
DMSOQO" (specific missing
concentration not
provided)

Experimental Protocols for Stock Solution Preparation

For the most reliably soluble form, Avetaciclib trihydrochloride, you can prepare stock solutions based on

its confirmed solubility of 4 mg/mL. The following protocol is adapted from general laboratory practices and
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the sources found [2] [3] [4].

Preparing a 10 mM Stock Solution

e Calculate the mass needed for your desired volume. For a 10 mM solution, you need 3.91 mg of
Avotaciclib trihydrochloride (MW: 390.66 g/mol) per 1 mL of solvent.

¢ Weigh the compound using an analytical balance.

¢ Add the DMSO directly to the vial. The recommended stock concentration is 4 mg/mL (approximately
10.23 mM) [3].

¢ Mix thoroughly by vortexing or gentle sonication until a clear solution is obtained.

¢ Aliquot and store the stock solution at -20°C or -80°C to avoid repeated freeze-thaw cycles and
maintain stability [2] [4].

> Important Note: The solubility data and protocols are provided for research use only and are not

intended for human or diagnostic use [2] [3] [4].

Context: Avotaciclib as a CDK1 Inhibitor

To better situate your experimental work, here is some context on Avetaciclib's mechanism:

e Primary Target: Avotaciclib is a potent and orally active inhibitor of Cyclin-Dependent Kinase 1
(CDK1) [3] [1].

e Therapeutic Application: It is primarily investigated for the treatment of specific cancers with strong
CDKZ1 expression, such as locally advanced or metastatic pancreatic cancer [2] [3] [1].

¢ Distinction from CDKA4/6 Inhibitors: It is important to differentiate Avotaciclib from other CDK
inhibitors like Abemaciclib, which selectively targets CDK4 and CDK6 and is approved for breast
cancer treatment [5] [6] [7]. The following diagram illustrates the different signaling pathways these
inhibitors target:
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Different CDK inhibitors target distinct phases of the cell cycle.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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